Cas no 2680796-03-4 (benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate)

• Product Name: benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
• CAS No: 2680796-03-4
• MF: C₁₇H₁₄BrN₃O₂
• MW: 372.21596288681
• CID: 5623498
• PubChem ID: 165924792
• Update Time: 2025-06-13

benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate
• 2680796-03-4
• EN300-28301021

• Inchi： 1S/C17H14BrN3O2/c18-15-11-19-21(14-9-5-2-6-10-14)16(15)20-17(22)23-12-13-7-3-1-4-8-13/h1-11H,12H2,(H,20,22)
• InChI Key： XZAJSZOZESMGFL-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C2C=CC=CC=2)C=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 371.02694g/mol
• Monoisotopic Mass: 371.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate

Comprehensive Overview of Benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate (CAS No. 2680796-03-4)

Benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate (CAS No. 2680796-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and carbamate functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 4-bromo substitution and a phenyl ring, enhances its reactivity and applicability in cross-coupling reactions, making it a valuable asset in modern synthetic chemistry.

The growing interest in heterocyclic compounds like benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate aligns with current trends in drug discovery and material science. Researchers are increasingly exploring its potential in designing kinase inhibitors and antimicrobial agents, addressing global challenges such as antibiotic resistance and cancer therapy. Its CAS No. 2680796-03-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, the compound's carbamate linkage offers stability under physiological conditions, a critical factor for prodrug development.

From an industrial perspective, benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate is synthesized through optimized routes involving Pd-catalyzed reactions or nucleophilic substitutions. These methods are often discussed in forums focusing on green chemistry and atom economy, as sustainability becomes a priority for chemical manufacturers. The compound's 4-bromo moiety also enables further functionalization, catering to demands for customized intermediates in high-throughput screening.

In the context of SEO optimization, queries such as "buy benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate" or "synthesis of CAS 2680796-03-4" highlight commercial and academic interest. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards. As the scientific community prioritizes structure-activity relationships (SAR), this compound's role in medicinal chemistry continues to expand, supported by publications in peer-reviewed journals.

Future applications of benzyl N-(4-bromo-1-phenyl-1H-pyrazol-5-yl)carbamate may include bioconjugation strategies and targeted drug delivery systems, leveraging its modular design. Its compatibility with click chemistry protocols further positions it as a tool for chemical biology studies. With ongoing advancements in computational modeling, researchers can predict its interactions with biological targets, accelerating the discovery of novel therapeutics.